Cas no 31164-28-0 (1H-Indazole, 3,5-dinitro-)

1H-Indazole, 3,5-dinitro- structure
1H-Indazole, 3,5-dinitro- structure
Product Name:1H-Indazole, 3,5-dinitro-
CAS No:31164-28-0
MF:C7H4N4O4
MW:208.131060600281
CID:1445479
PubChem ID:135438114
Update Time:2025-04-20

1H-Indazole, 3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3,5-dinitro-
    • 3,5-Dinitro-1H-indazole
    • 3,5-dinitro-1(2)H-indazole
    • 3,5-Dinitroindazol
    • 3,5-dinitroindazole
    • WETUVJKNAJERIU-UHFFFAOYSA-
    • InChI=1/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
    • 31164-28-0
    • Inchi: 1S/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
    • InChI Key: WETUVJKNAJERIU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C2C=C(C=CC2=NN1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.02300
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 120.32000
  • LogP: 2.42570

1H-Indazole, 3,5-dinitro- Production Method

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk